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Compound of Interest

Compound Name: Tetramisole Hydrochloride

Cat. No.: B1683107 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tetramisole hydrochloride is a synthetic imidazothiazole derivative widely

utilized in biomedical research. It is a racemic mixture of dextro- and levo-isomers[1]. The levo-

isomer, levamisole, is responsible for most of its biological activity. Tetramisole is primarily

known for two distinct functions: as a potent inhibitor of most alkaline phosphatase (AP)

isoenzymes (liver, bone, kidney, spleen) and as an anthelmintic agent used in veterinary

medicine[2][3][4]. In research, it is frequently used to reduce background AP activity in assays

like Western blots and in situ hybridization[5]. Its anthelmintic action is achieved by acting as a

nicotinic acetylcholine receptor agonist, causing paralysis in nematodes[3][6][7].

Given its sensitivity to pH and temperature, preparing a stable and reliable stock solution is

critical for obtaining reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and application of tetramisole hydrochloride solutions.

Chemical and Physical Properties
Proper handling and storage begin with understanding the compound's properties. The key

characteristics of tetramisole hydrochloride are summarized below.
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Property Value References

Molecular Formula C₁₁H₁₂N₂S·HCl [2]

Molecular Weight 240.75 g/mol [2][3]

CAS Number 5086-74-8 [2][3]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 266-267 °C [2]

Solubility (Water) 41-200 mg/mL. Highly soluble. [2][8]

Solubility (Other)

Soluble in Methanol; Slightly

soluble in Ethanol; Insoluble in

Acetone.

[2]

Powder Stability
Stable for up to 8 years when

stored at room temperature.

Solution pH 4.0 - 5.5 [3]

Mechanism of Action
Tetramisole hydrochloride has a dual mechanism of action depending on the biological

context. It acts as a specific enzyme inhibitor and a receptor agonist.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://toku-e.com/tetramisole-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://toku-e.com/tetramisole-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://toku-e.com/tetramisole-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9285459.htm
https://toku-e.com/tetramisole-hydrochloride/
https://www.benchchem.com/product/b1683107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Inhibition

Anthelmintic Action
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Dephosphorylation

Tetramisole HCl Nicotinic Acetylcholine
Receptors (Nematode)

Agonist
Spastic Paralysis
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Start

2. Calculate Volume

1. Weigh Powder

3. Add Solvent & Dissolve
(Vortex/Sonicate)

4. Sterile Filter (0.22 µm)

5. Aliquot into Tubes

6. Store Appropriately

End

 

Assay Protocol

1. Prepare Reagents
(Buffer, pNPP, Enzyme)

2. Pipette into Microplate:
- Buffer

- Tetramisole (or water for control)

3. Add AP Enzyme

4. Pre-incubate (5 min)

5. Add pNPP Substrate
to Start Reaction

6. Measure Absorbance (405 nm)
Over Time

7. Analyze Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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